Cas no 179031-23-3 (Benzoic acid, 3,4,5-tris(hexadecyloxy)-)
179031-23-3 structure
Product Name:Benzoic acid, 3,4,5-tris(hexadecyloxy)-
CAS No:179031-23-3
MF:C55H102O5
MW:843.395398616791
CID:1368526
PubChem ID:15860673
Update Time:2025-04-20
Benzoic acid, 3,4,5-tris(hexadecyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris(hexadecyloxy)-
- 3,4,5-trihexadecoxybenzoic acid
- 3,4,5-TRIS(HEXADECYLOXY)BENZOIC ACID
- SCHEMBL14085628
- 179031-23-3
- DTXSID30578944
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- Inchi: 1S/C55H102O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-58-52-49-51(55(56)57)50-53(59-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)54(52)60-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h49-50H,4-48H2,1-3H3,(H,56,57)
- InChI Key: KTQPXPZMSMHHEY-UHFFFAOYSA-N
- SMILES: O(C1C(=CC(C(=O)O)=CC=1OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 842.77316
- Monoisotopic Mass: 842.77272635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 60
- Rotatable Bond Count: 49
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 24.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
Benzoic acid, 3,4,5-tris(hexadecyloxy)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
179031-23-3 (Benzoic acid, 3,4,5-tris(hexadecyloxy)-) Related Products
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- 101268-36-4(4-Butoxy-3-ethoxybenzoic Acid)
- 5922-57-6(4-Methoxy-3-propoxybenzoic acid)
- 3535-32-8(3-Methoxy-4-propoxybenzoic acid)
- 143294-86-4(1,3-Benzenedicarboxylicacid, 5-(octadecyloxy)-)
- 79294-58-9(4-(Hexyloxy)-3-methoxybenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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